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Compound of Interest

Compound Name: 1,2-Octanediol

Cat. No.: B041855

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the
thermal stability and degradation of 1,2-Octanediol (also known as Caprylyl Glycol). This
document collates available data on its physical properties, outlines potential thermal
degradation pathways based on analogous glycol compounds, and details the experimental
methodologies used to assess thermal stability.

Executive Summary

1,2-Octanediol is a versatile ingredient used in cosmetics, skincare, and pharmaceutical
formulations, valued for its moisturizing and antimicrobial properties.[1][2] Understanding its
thermal stability is critical for ensuring product quality, safety, and shelf-life, particularly for
formulations subjected to heat during manufacturing or storage. While specific data on the
decomposition temperature of 1,2-Octanediol is not readily available in public literature, this
guide infers potential degradation behavior from the analysis of similar glycol compounds and
outlines the standard methodologies for its empirical determination.

Physicochemical Properties

A summary of the key physical and chemical properties of 1,2-Octanediol is presented in Table
1. These properties are essential for understanding its behavior in different formulations and
under various processing conditions.
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Property Value Source
Molecular Formula C8H1802 [311415][6]
Molecular Weight 146.23 g/mol [31517]
Appearance Co’orless to white low melting (4]
solid
Melting Point 28 -38°C [11[31[4]1[8]
Boiling Point 267 - 269.6 °C at 760 mmHg [3][8]
Flash Point 138 °C (closed cup) [3]

Autoignition Temperature

310 °C

[3]

Solubility in Water

3-75¢g/Lat20°C

[3](8]

Decomposition Temperature

No data available

[3]14](81[0][10]

Hazardous Decomposition
Products

Carbon monoxide (CO),
Carbon dioxide (CO2)

[3104][11]

Thermal Stability and Degradation Pathways

While specific studies detailing the thermal decomposition of 1,2-Octanediol are scarce, the

degradation mechanisms of other glycols, such as ethylene glycol and polyethylene glycol,

have been investigated and can serve as a model. When subjected to heat, glycols can

undergo oxidative degradation.[12][13]

In the presence of oxygen, the thermal degradation of glycols is initiated by the formation of a

hydroperoxide, which is thermally unstable and fragments through a radical mechanism.[12]

This process ultimately leads to the formation of compounds containing carbonyl groups.[12]

For ethylene glycol, heating leads to the formation of various carboxylic acids, including glycolic

acid, glyoxylic acid, oxalic acid, acetic acid, and formic acid, which can lower the pH of the

system and potentially cause corrosion.[14]

Based on these analogous pathways, a proposed thermal degradation pathway for 1,2-

Octanediol is illustrated below.
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Proposed Thermal Degradation Pathway of 1,2-Octanediol

1,2-Octanediol

Intermediate Peroxides

Radical Fragmentation

Aldehydes/Ketones

y

Carboxylic Acids

igh Temp

CO, CO2, H20

Click to download full resolution via product page

Caption: Proposed oxidative thermal degradation pathway for 1,2-Octanediol.
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Experimental Protocols for Thermal Analysis

To empirically determine the thermal stability and degradation products of 1,2-Octanediol, a
suite of analytical techniques should be employed. A general workflow for this analysis is

presented below.

Experimental Workflow for Thermal Stability Analysis
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Caption: General experimental workflow for thermal analysis.

Thermogravimetric Analysis (TGA)
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Objective: To determine the temperature at which 1,2-Octanediol begins to decompose and to

characterize its mass loss as a function of temperature.

Methodology:

A small, accurately weighed sample (typically 5-10 mg) of 1,2-Octanediol is placed in a
tared TGA pan.

The pan is placed in the TGA furnace.

The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere
(e.g., nitrogen for inert conditions or air for oxidative conditions).

The mass of the sample is continuously monitored as a function of temperature.

The onset of decomposition is identified as the temperature at which a significant mass loss
begins.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow to or from the sample as a function of temperature,

identifying thermal transitions such as melting, crystallization, and glass transitions.

Methodology:

A small, accurately weighed sample (typically 2-5 mg) of 1,2-Octanediol is hermetically
sealed in a DSC pan.

An empty, sealed pan is used as a reference.
Both pans are placed in the DSC cell.

The sample and reference are subjected to a controlled temperature program (e.g., heating
at 5-10 °C/min).

The differential heat flow between the sample and the reference is recorded as a function of
temperature.
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» Endothermic and exothermic events are observed as peaks or shifts in the baseline.

Identification of Degradation Products by Gas
Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate, identify, and quantify the volatile and semi-volatile compounds
produced during the thermal degradation of 1,2-Octanediol.

Methodology:

o Asample of 1,2-Octanediol is heated in a controlled environment (e.g., a pyrolysis chamber
connected to a GC-MS system) to a temperature above its decomposition point.

e The volatile degradation products are collected and injected into the GC-MS.

e The gas chromatograph separates the components of the mixture based on their boiling
points and interactions with the stationary phase of the column.

» The separated components then enter the mass spectrometer, which ionizes the molecules
and separates the ions based on their mass-to-charge ratio, providing a unique mass
spectrum for each component.

e The mass spectra are compared to spectral libraries (e.g., NIST) for compound identification.

Conclusion

The thermal stability of 1,2-Octanediol is a crucial parameter for its application in various
industries. While direct quantitative data on its decomposition temperature is not widely
published, an understanding of its thermal behavior can be inferred from the study of similar
glycol compounds. The primary hazardous decomposition products are expected to be carbon
monoxide and carbon dioxide.[3][4][11] For precise characterization, a systematic experimental
approach employing TGA, DSC, and GC-MS is recommended. This will provide the necessary
data to ensure the safe and effective use of 1,2-Octanediol in formulated products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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